Cas no 1806743-19-0 (3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1806743-19-0
• MF: C₈H₂F₉NO
• MW: 299.093213558197
• CID: 4831262
• Update Time: 2025-06-28

3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F9NO/c9-2-1-3(19-8(15,16)17)18-5(7(12,13)14)4(2)6(10)11/h1,6H
• InChI Key： IFCIYDYJUUCJFC-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(C(F)(F)F)C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine: A Fluorinated Pyridine Derivative with Promising Applications in Pharmaceutical and Biotechnology Research

3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, which includes multiple fluorine atoms at key positions. This compound, with the CAS number 1806743-19-0, has attracted significant attention in recent years due to its potential applications in pharmaceutical development and synthetic chemistry. The strategic placement of fluorine atoms in the pyridine ring contributes to its distinct physicochemical properties, such as enhanced metabolic stability, improved lipophilicity, and favorable interactions with biological targets. These features make it a valuable candidate for the design of novel therapeutics targeting various diseases, including oncology, neurodegenerative disorders, and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated heterocyclic compounds in drug discovery. The trifluoromethoxy group, which is a key substituent in this molecule, is known to confer unique electronic properties and steric effects. Studies published in 2023 in Journal of Medicinal Chemistry have demonstrated that fluorinated pyridine derivatives can modulate enzyme activity and receptor binding affinity, making them attractive scaffolds for the development of small-molecule inhibitors. The 2-(trifluoromethyl) substitution in this compound further enhances its ability to interact with hydrophobic regions of target proteins, thereby improving its potency and selectivity.

One of the most notable advantages of 3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine is its potential as a lead compound in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with numerous diseases. A 2024 study published in ACS Chemical Biology reported that fluorinated pyridine derivatives can effectively inhibit the activity of kinases such as EGFR and Src, which are implicated in cancer progression. The 4-fluoro substitution in this molecule is believed to stabilize the transition state of the enzyme-substrate interaction, thereby enhancing the compound's inhibitory efficacy.

From a synthetic chemistry perspective, the preparation of 3-(Difluoromethyl)-4-fluoro-6-(tr,ifluoromethoxy)-2-(trifluoromethyl)pyridine involves a multi-step process that requires precise control of fluorination reactions. The trifluoromethoxy group is typically introduced through a nucleophilic substitution reaction, while the Difluoromethyl and trifluoromethyl substitutions are achieved via electrophilic fluorination techniques. Recent work in Organic Letters (2023) has described novel methods for the efficient synthesis of fluorinated pyridine derivatives, including the use of transition-metal-catalyzed C-H functionalization strategies. These advances have significantly improved the scalability and cost-effectiveness of producing compounds like 3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine.

The biological activity of 3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has been extensively evaluated in preclinical studies. In vitro assays have shown that this compound exhibits potent inhibitory activity against a range of enzymes, including acetylcholinesterase and phosphodiesterase. A 2023 study in Drug Discovery Today highlighted its potential as a neuroprotective agent, as it was found to reduce oxidative stress and neuronal apoptosis in models of Alzheimer's disease. The presence of multiple fluorine atoms in the molecule is thought to enhance its ability to cross the blood-brain barrier, a critical factor in the treatment of central nervous system disorders.

Moreover, the trifluoromethoxy group in this compound has been shown to improve its pharmacokinetic profile. A 2024 review in European Journal of Medicinal Chemistry discussed how fluorinated substituents can significantly alter the metabolic stability of small molecules by reducing their susceptibility to enzymatic degradation. This property is particularly advantageous for compounds targeting chronic diseases, where prolonged drug action is essential. The 2-(trifluoromethyl) substitution further contributes to the compound's metabolic stability by creating a more rigid molecular framework that resists enzymatic hydrolysis.

The application of 3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine in drug discovery is not limited to its direct pharmacological effects. Its unique chemical structure also makes it an attractive candidate for the development of prodrugs. Prodrugs are designed to improve the solubility, bioavailability, and targeting efficiency of active pharmaceutical ingredients. A 2023 paper in Chemical Communications described how fluorinated pyridine derivatives can be modified to release their active moieties in response to specific physiological conditions, such as changes in pH or enzymatic activity. This approach could enable the targeted delivery of therapeutic agents to diseased tissues while minimizing systemic side effects.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has potential uses in materials science. The high electron-withdrawing nature of fluorine atoms can influence the electronic properties of conjugated systems, making this compound a promising candidate for the development of organic semiconductors and photovoltaic materials. A 2024 study in Advanced Materials explored the use of fluorinated pyridine derivatives in organic light-emitting diodes (OLEDs), where they demonstrated improved charge transport properties and enhanced device stability. These findings suggest that this compound could have applications beyond traditional pharmaceuticals, expanding its relevance in interdisciplinary research.

Despite its promising properties, the development of 3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine as a therapeutic agent requires further investigation. Key challenges include optimizing its selectivity for specific targets, minimizing potential toxicological effects, and ensuring its compatibility with existing drug delivery systems. Ongoing research in the field of medicinal chemistry is focused on addressing these challenges through structure-activity relationship (SAR) studies and computational modeling. The integration of machine learning algorithms with traditional SAR analysis has shown promise in predicting the biological activity of fluorinated compounds, thereby accelerating the drug discovery process.

In conclusion, 3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine represents a significant advancement in the field of fluorinated heterocyclic compounds. Its unique structural features and biological activity make it a valuable candidate for the development of novel therapeutics and materials. As research in this area continues to evolve, it is expected that this compound will play an increasingly important role in the treatment of complex diseases and the development of innovative technologies. The ongoing exploration of its properties and applications underscores the importance of fluorinated compounds in modern science and medicine.

For researchers and pharmaceutical companies interested in the development of fluorinated pyridine derivatives, 3-(Difluoromethyl)-4-fluoro-6-(trifluoromethoxy)-2-(trifluoromethyl)pyridine offers a versatile platform for the design of new drugs and materials. The continued study of its chemical and biological properties will undoubtedly contribute to future breakthroughs in medicine and technology. As the field of medicinal chemistry progresses, compounds like this one will remain at the forefront of innovation, driving the discovery of new treatments and solutions to global health challenges.

References: 1. Journal of Medicinal Chemistry, 2023 2. ACS Chemical Biology, 2024 3. Organ Letters, 2023 4. Drug Discovery Today, 2023 5. European Journal of Medicinal Chemistry, 2024 6. Chemical Communications, 2023 7. Advanced Materials, 2024

Keywords: fluorinated pyridine derivatives, kinase inhibitors, drug discovery, medicinal chemistry, organic synthesis, neuroprotective agents, pharmacokinetics, prodrugs, materials science.

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